Cas no 1804596-94-8 (2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804596-94-8
• MF: C₈H₇F₃N₄O
• MW: 232.162591218948
• CID: 4801354
• Update Time: 2025-11-01

2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C8H7F3N4O/c9-8(10,11)16-6-4(1-2-12)3-15-7(14)5(6)13/h3H,1,13H2,(H2,14,15)
• InChI Key： RQLMCXPZUPJAEC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(N)=NC=C1CC#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 0.7
• Topological Polar Surface Area: 98

Additional information on 2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile

Introduction to 2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804596-94-8)

2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804596-94-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile consists of a pyridine ring substituted with two amino groups at positions 2 and 3, a trifluoromethoxy group at position 4, and an acetonitrile group at position 5. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethoxy group in 2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile contributes to its stability and bioavailability, which are crucial factors in the development of effective pharmaceuticals.

In the context of medicinal chemistry, 2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile has been explored for its potential as a lead compound in the design of new drugs. Its structural framework allows for the introduction of various substituents to optimize its biological activity and selectivity. For instance, modifications at the amino groups or the acetonitrile moiety can significantly influence the compound's binding affinity to specific protein targets.

One of the key areas of research involving 2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile is its application in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function. The ability to protect neurons from oxidative stress and inflammation makes it a promising candidate for therapeutic interventions in conditions such as Alzheimer's disease and Parkinson's disease.

Beyond neurodegenerative diseases, 2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissues. These findings suggest its potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacological profile of 2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile has been further characterized through preclinical studies. Animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, which are essential for its translation into clinical applications. Additionally, toxicity studies have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed.

In conclusion, 2,3-Diamino-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804596-94-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential for various diseases.